molecular formula C20H21ClN4OS B296629 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide

Cat. No.: B296629
M. Wt: 400.9 g/mol
InChI Key: NJLJVUAUJWAMFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives and has been extensively studied for its ability to act as an inhibitor of certain enzymes.

Mechanism of Action

The mechanism of action of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide involves the inhibition of enzymes by binding to their active sites. This inhibition leads to a decrease in the activity of these enzymes, which in turn leads to a reduction in the physiological and pathological processes that these enzymes are involved in.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific enzyme that it inhibits. For example, the inhibition of tyrosinase can lead to a reduction in melanin synthesis, which has potential applications in the treatment of hyperpigmentation disorders. The inhibition of aldose reductase can lead to a reduction in the accumulation of sorbitol, which has potential applications in the treatment of diabetic complications. The inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, which has potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide is its ability to act as an inhibitor of multiple enzymes. This makes it a versatile compound that can be used in a variety of lab experiments. However, one of the limitations of this compound is its potential toxicity. Further studies are needed to determine the safe dosage and concentration of this compound for lab experiments.

Future Directions

There are several future directions for the research on 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide. One direction is to study its potential therapeutic applications in the treatment of hyperpigmentation disorders, diabetic complications, and Alzheimer's disease. Another direction is to study its potential toxicity and determine the safe dosage and concentration for lab experiments. Additionally, further studies are needed to optimize the synthesis method for high yield and purity. Finally, the development of novel derivatives of this compound may lead to compounds with improved therapeutic efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide involves the reaction of 2-(2-chlorophenyl)acetic acid with ethyl isothiocyanate in the presence of triethylamine. The resulting product is then reacted with 1,2,4-triazole-3-thiol in the presence of potassium carbonate. The final product is obtained by reacting the intermediate with N-(2-phenylethyl)acetamide in the presence of triethylamine. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to act as an inhibitor of certain enzymes, including but not limited to, tyrosinase, aldose reductase, and acetylcholinesterase. These enzymes play a crucial role in various physiological and pathological processes, and their inhibition has been shown to have therapeutic benefits.

Properties

Molecular Formula

C20H21ClN4OS

Molecular Weight

400.9 g/mol

IUPAC Name

2-[3-(2-chlorophenyl)-4-ethyl-5-sulfanylidene-1,2,4-triazol-1-yl]-N-(2-phenylethyl)acetamide

InChI

InChI=1S/C20H21ClN4OS/c1-2-24-19(16-10-6-7-11-17(16)21)23-25(20(24)27)14-18(26)22-13-12-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,22,26)

InChI Key

NJLJVUAUJWAMFR-UHFFFAOYSA-N

SMILES

CCN1C(=NN(C1=S)CC(=O)NCCC2=CC=CC=C2)C3=CC=CC=C3Cl

Canonical SMILES

CCN1C(=NN(C1=S)CC(=O)NCCC2=CC=CC=C2)C3=CC=CC=C3Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.